Cas no 896133-70-3 (1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)-)

• Product Name: 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)-
• CAS No: 896133-70-3
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 1943103
• PubChem ID: 86248483
• Update Time: 2025-06-09

1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)-
• UVECNKLEVFRIEU-UHFFFAOYSA-N
• F80307
• 896133-70-3
• 4,4,4-trifluoro-1-(6-methoxypyridin-3-yl)butane-1,3-dione
• 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)-1,3-butanedione

• Inchi： 1S/C10H8F3NO3/c1-17-9-3-2-6(5-14-9)7(15)4-8(16)10(11,12)13/h2-3,5H,4H2,1H3
• InChI Key： UVECNKLEVFRIEU-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=NC(=CC=1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 247.04562760Da
• Monoisotopic Mass: 247.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.3Ų

Additional information on 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl)-

Introduction to 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) (CAS No. 896133-70-3)

The compound 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) (CAS No. 896133-70-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics as intermediates in the synthesis of various bioactive agents. The presence of both fluorine and methoxy substituents in its molecular framework enhances its reactivity and selectivity, making it a valuable candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity. In the case of 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl), the fluorine atoms at the 4-position of the butanone backbone contribute to its enhanced stability against enzymatic degradation. This property is particularly advantageous in the design of long-acting pharmaceuticals where prolonged circulation is desired.

The pyridine ring in this compound serves as a key pharmacophore, interacting with biological targets through hydrogen bonding and hydrophobic interactions. The methoxy group at the 6-position further modulates the electronic properties of the pyridine ring, influencing its binding affinity to enzymes and receptors. Such structural features make 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) a versatile scaffold for designing novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The fluorinated pyridine derivative has shown promising activity against several kinases by interfering with their catalytic activity. Studies have demonstrated that compounds with similar structural motifs can inhibit tyrosine kinases by competing with ATP for binding to the enzyme's active site.

Moreover, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. The balance between lipophilicity and polarizability provided by the fluorine and methoxy substituents facilitates its penetration into neural tissues. This property is particularly relevant for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeting specific brain regions is essential.

In vitro studies have revealed that 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The compound's interaction with nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation, has been extensively studied. By inhibiting NF-κB activation, this compound can reduce the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-beta (IL-β).

Another area where this compound shows promise is in antiviral therapy. The structural features of 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) allow it to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. Preliminary experiments have demonstrated its efficacy against several RNA viruses by disrupting their capsid formation and replication cycles. This makes it a potential candidate for developing novel antiviral drugs to combat emerging viral infections.

The synthesis of 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecular framework necessitates specialized synthetic techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Advanced computational methods are often employed to predict reaction outcomes and optimize synthetic routes.

The compound's stability under various storage conditions is another critical factor that must be considered during its development. Fluorinated compounds can be sensitive to light and moisture, requiring careful handling and storage protocols to maintain their integrity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely used to confirm the structure and purity of 1,3-Butanedione, 4,4,4-trifluoro-1-(6-methoxy-3-pyridinyl) throughout its synthesis and characterization.

In conclusion,1, 3, Butanedione, , 4, , 4, , 4, -trifluoro, -1((6)-methoxy-*pyridinyl) (CAS No. 896133-*70*-*3) is a highly promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing kinase inhibitors,* CNS* drugs,* anti-inflammatory* agents,* and* antiviral* therapies.* Further research* is warranted* to fully explore its potential* and optimize its synthesis* for practical applications.*